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Compound of Interest

Compound Name:
Bis(ethylamino)-tert-butylamino-s-

triazine

Cat. No.: B042745 Get Quote

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of

Bis(ethylamino)-tert-butylamino-s-triazine, commonly known as terbuthylazine, in non-target

organisms. Terbuthylazine is a selective pre- and post-emergence herbicide belonging to the s-

triazine chemical family, widely used for the control of a broad spectrum of annual and

perennial grass and broadleaf weeds.[1][2] Its extensive use has led to its presence in various

environmental compartments, necessitating a thorough understanding of its potential impact on

non-target species.[3][4] This document summarizes key quantitative toxicological data, details

relevant experimental protocols, and visualizes the primary mechanism of action and

experimental workflows.

Ecotoxicological Data Summary
The ecotoxicity of terbuthylazine varies significantly across different non-target organisms, with

plants and algae being the most sensitive groups due to its herbicidal mode of action.[5] The

following tables summarize the quantitative data on the acute and chronic toxicity of

terbuthylazine to a range of non-target aquatic and terrestrial organisms.

Table 1: Aquatic Toxicity of Terbuthylazine
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Organism
Group

Species Endpoint
Value
(mg/L)

Exposure
Duration

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 3.6 - 7.6 96 hours [5]

Cyprinus

carpio

(Common

Carp)

35-day LC50 10.9 35 days [6]

Cyprinus

carpio

(Common

Carp)

NOEC 0.0001 35 days [6]

Cyprinus

carpio

(Common

Carp)

LOEC 0.002 35 days [6]

Invertebrates

Daphnia

magna

(Water Flea)

LC50 39.4 48 hours [5]

Daphnia

magna

(Water Flea)

21-day

NOEC
0.21 21 days [5]

Mysid Shrimp LC50 0.092 96 hours [5]

Mysid Shrimp MATC 0.13 Life-cycle [5]

Oyster LC50
Similar to fish

(3.6-7.6)
- [5]

Algae/Plants Green Alga EC50 0.02 - [5]

Aquatic Plant EC50 0.23 - [5]
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Lemna minor

(Duckweed)
CL50;48h 0.2 48 hours [7]

LC50: Lethal Concentration, 50%; EC50: Effect Concentration, 50%; NOEC: No Observed

Effect Concentration; LOEC: Lowest Observed Effect Concentration; MATC: Maximum

Allowable Toxicant Concentration.

Table 2: Terrestrial Toxicity of Terbuthylazine
Organism
Group

Species Endpoint
Value
(mg/kg soil)

Exposure
Duration

Reference

Birds

Anas

platyrhynchos

(Mallard

Duck)

Acute Oral

LD50
>2510 mg/kg - [5]

Colinus

virginianus

(Bobwhite

Quail)

Acute Oral

LD50
>2510 mg/kg - [5]

Invertebrates
Apis mellifera

(Honeybee)

Oral/Contact

LD50
>100 µ g/bee - [5]

Earthworm LC50 210 & >1000 - [5]

Enchytraeids NOEL 1.0 g a.i./m² - [8]

Gamasid

Mites
NOEL

2.4 and 5.0 g

a.i./m²
- [8]

Oppioid Mites
LC50 (Filter

paper test)
14.5 g a.i./m² - [8]

LD50: Lethal Dose, 50%; NOEL: No Observed Effect Level.

Sublethal Effects in Non-Target Organisms
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Beyond direct mortality, terbuthylazine exposure can induce a range of sublethal effects. In fish,

these include oxidative stress, mitochondrial and lysosomal destabilization, cytotoxicity, and

DNA damage, even at environmentally relevant concentrations.[9] Studies on zebrafish (Danio

rerio) have shown that terbuthylazine can lead to an increase in thiobarbituric acid reactive

substances (TBARS) and protein carbonyls, a decrease in antioxidants, and enhanced

apoptosis.[9] Histopathological changes have been observed in the liver and kidneys of fish

exposed to terbuthylazine.[6][10][11] For instance, in common carp, exposure to a metabolite,

terbuthylazine-2-hydroxy, caused damage to caudal kidney tubules.[6]

In aquatic invertebrates, such as the red swamp crayfish (Procambarus clarkii), a degradation

product of terbuthylazine, terbuthylazine-desethyl, has been shown to affect the biochemical

profile, antioxidant system, and cause oxidative stress and histopathological changes in the

hepatopancreas.[12]

Mechanism of Action
The primary mode of action for terbuthylazine, like other s-triazine herbicides, is the inhibition of

photosynthesis.[1][13][14] It specifically targets Photosystem II (PSII), a key protein complex in

the thylakoid membranes of chloroplasts.[1] Terbuthylazine binds to the QB site on the D1

protein of the PSII complex, thereby blocking the electron transport from the primary quinone

acceptor (QA) to the secondary quinone acceptor (QB).[14][15] This interruption of the electron

flow halts the process of photosynthesis, leading to the formation of reactive oxygen species,

which cause lipid peroxidation and subsequent destruction of cell membranes, ultimately

resulting in plant death.[16]

Mechanism of Action of Terbuthylazine in Photosystem II.

Experimental Protocols
The toxicological data presented in this guide are derived from studies that largely follow

standardized testing guidelines, primarily those established by the Organisation for Economic

Co-operation and Development (OECD). Below are outlines of the key experimental protocols

relevant to the assessment of terbuthylazine's effects on non-target organisms.

Fish, Juvenile Growth Test (OECD Guideline 215)
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This test is designed to assess the effects of prolonged exposure to a chemical on the growth

of juvenile fish.[6][9][10]

Test Organism: Commonly used species include zebrafish (Danio rerio) or rainbow trout

(Oncorhynchus mykiss).[6][9]

Test Duration: 28 days.[6][10]

Procedure: Juvenile fish in their exponential growth phase are exposed to a range of

sublethal concentrations of the test substance (typically 5 concentrations and a control) in

water.[6][10] The test is preferably conducted under flow-through or semi-static conditions.[6]

Fish are weighed at the beginning and end of the test.[6][11]

Endpoints:

Mortality and Abnormalities: Fish are observed daily for survival, and any abnormal

appearance or behavior is recorded.[6][11]

Growth: The primary endpoint is the effect on growth, calculated as the specific growth

rate.[6]

Data Analysis: The data are used to determine the No Observed Effect Concentration

(NOEC), the Lowest Observed Effect Concentration (LOEC), and the concentration that

causes a certain percentage (x%) of variation in growth rate (ECx).[6][10]

Daphnia sp. Chronic Immobilization and Reproduction
Test (Based on OECD Guideline 211)
This test evaluates the chronic effects of a substance on the immobilization, survival, and

reproduction of Daphnia magna.

Test Organism:Daphnia magna neonates (<24 hours old).

Test Duration: 21 days.[8]

Procedure: Individual daphnids are exposed to a series of test substance concentrations in a

static-renewal system.[8] The test medium is renewed periodically, and the daphnids are fed
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with algae.

Endpoints:

Parental Mortality: Survival of the original daphnids is recorded.

Reproduction: The total number of live offspring produced per surviving parent is the

primary measure of reproductive success.

Data Analysis: The results are used to determine the ECx for reproduction and the

NOEC/LOEC for both survival and reproduction.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD Guideline 201)
This test determines the effects of a substance on the growth of freshwater microalgae or

cyanobacteria.[3][17]

Test Organism: Recommended species include Pseudokirchneriella subcapitata and

Desmodesmus subspicatus.[17]

Test Duration: Typically 72 hours.[3][17]

Procedure: Exponentially growing algal cultures are exposed to at least five concentrations

of the test substance in batch cultures under continuous illumination and nutrient-sufficient

conditions.[3][18]

Endpoints:

Growth Inhibition: The primary endpoint is the inhibition of growth, which is quantified by

measuring the algal biomass over time.[13][18]

Response Variables: Two response variables are typically calculated: the average specific

growth rate and the yield (biomass at the end of the test).[13]

Data Analysis: The data are used to calculate the EC50 value for growth inhibition.[7]

Generalized Workflow for a Fish Juvenile Growth Test (OECD 215).
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Conclusion
Bis(ethylamino)-tert-butylamino-s-triazine (terbuthylazine) exhibits a toxicological profile

characteristic of a photosystem II inhibiting herbicide, with high toxicity to aquatic and terrestrial

plants. Its toxicity to non-target fauna varies, with aquatic invertebrates such as mysid shrimp

showing high sensitivity. Sublethal effects, including oxidative stress and histopathological

damage, can occur in fish and invertebrates at environmentally relevant concentrations. The

standardized experimental protocols outlined in this guide provide a framework for the

continued assessment of the environmental risks associated with terbuthylazine and other s-

triazine herbicides. This information is critical for researchers, scientists, and drug development

professionals in evaluating the environmental safety of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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